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Compound of Interest

Compound Name: alnuside A

Cat. No.: B1247047

For Researchers, Scientists, and Drug Development Professionals

Abstract

Alnuside A is a naturally occurring diarylheptanoid glycoside found in plants of the Alnus
genus, notably Alnus firma. As a member of the diarylheptanoid class of compounds, it
possesses a characteristic structure of two aromatic rings linked by a seven-carbon chain. This
technical guide provides a detailed overview of the chemical structure, physicochemical
properties, and known biological activities of alnuside A. It includes a summary of its anti-
inflammatory properties and outlines the methodologies for its isolation and characterization,
serving as a valuable resource for researchers in natural product chemistry, pharmacology, and
drug discovery.

Chemical Structure and Identification

Alnuside A is chemically defined as (5S)-7-(3,4-dihydroxyphenyl)-1-(4-hydroxyphenyl)-5-
[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-ylJoxyheptan-3-one. The structure consists of a
diarylheptanoid aglycone linked to a glucose moiety.

Chemical Identifiers:
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Property Value

Molecular Formula C24H3009

Molecular Weight 462.5 g/mol
(5S)-7-(3,4-dihydroxyphenyl)-1-(4-

IUPAC Name hydroxyphenyl)-5-[(2S,3R,4S,5R)-3,4,5-
trihydroxyoxan-2-yllJoxyheptan-3-one

CAS Number Not available

PubChem CID 45782987

Standard InChl

INChI=1S/C24H3009/c25-16-6-1-14(2-7-16)3-8-
17(26)12-18(9-4-15-5-10-19(27)20(28) 11-15)33-
24-23(31)22(30)21(29)13-32-24/h1-2,5-7,10-
11,18,21-25,27-31H,3-4,8-9,12-
13H2/t18-,21+,22-,23+,24-/m0/s1

Standard InChlKey

KQQLSXWIDDTWRR-RABNCREUSA-N

Isomeric SMILES

C1--INVALID-LINK--O--INVALID-LINK--
0)0)CC(=0)CCC3=CC=C(C=C3)0)0)0">C@H
O

Structural Visualization:

Caption: Chemical structure of alnuside A.

Physicochemical Properties

Alnuside A is a solid at room temperature. Due to the presence of multiple hydroxyl groups

and a glycosidic moiety, it is a moderately polar compound. This polarity renders it soluble in

polar solvents such as methanol, ethanol, and mixtures of water and alcohol.

Biological Activities

Anti-inflammatory Activity
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Alnuside A, isolated from Alnus firma, has been shown to possess anti-inflammatory
properties. It significantly inhibits the production of nitric oxide (NO) in lipopolysaccharide
(LPS)-stimulated RAW 264.7 macrophages.

Antioxidant Activity

The chemical structure of alnuside A, particularly the presence of a catechol (3,4-
dihydroxyphenyl) group, suggests that it has antioxidant properties. Catechol moieties are
known to be effective radical scavengers due to their ability to donate hydrogen atoms.
However, structure-activity relationship studies indicate that its antioxidant capacity is
moderate, especially when compared to related diarylheptanoids that contain two catechol
groups.

Experimental Protocols
Isolation of Alnuside A from Alnus firma

A general procedure for the isolation of diarylheptanoids from Alnus species is as follows:

o Extraction: The dried and powdered plant material (e.g., bark or leaves) is extracted with a
polar solvent, typically methanol or ethanol, at room temperature. The extraction is usually
repeated multiple times to ensure maximum vyield.

o Solvent Partitioning: The crude extract is concentrated under reduced pressure and then
suspended in water. This aqueous suspension is then successively partitioned with solvents
of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-butanol, to
separate compounds based on their polarity. Diarylheptanoid glycosides like alnuside A are
typically enriched in the more polar fractions (e.g., ethyl acetate and n-butanol).

o Chromatographic Purification: The enriched fraction is subjected to a series of
chromatographic techniques for the isolation of pure compounds. This often involves:

o Column Chromatography: Using stationary phases like silica gel, Sephadex LH-20, or MCI
gel with gradient elution systems of solvent mixtures (e.g., chloroform-methanol, ethyl
acetate-methanol-water).

o Preparative High-Performance Liquid Chromatography (HPLC): A final purification step
using a reversed-phase column (e.g., C18) with a mobile phase such as a methanol-water
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or acetonitrile-water gradient.

» Structure Elucidation: The structure of the isolated compound is determined using
spectroscopic methods, including:

o Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR, 3C-NMR, and 2D-NMR
(COSY, HMQC, HMBC) experiments to elucidate the detailed structure and
stereochemistry.

Caption: General workflow for the isolation of alnuside A.

Signaling Pathways

The anti-inflammatory activity of alnuside A is associated with the inhibition of the nitric oxide
(NO) production pathway in macrophages. In response to inflammatory stimuli like
lipopolysaccharide (LPS), the inducible nitric oxide synthase (iNOS) enzyme is upregulated,
leading to a significant increase in NO production. Alnuside A is thought to interfere with this
pathway, likely by inhibiting the expression or activity of INOS.

Caption: Proposed anti-inflammatory mechanism of alnuside A.

Conclusion

Alnuside A is a diarylheptanoid glycoside with a well-defined chemical structure and promising
anti-inflammatory and moderate antioxidant activities. This technical guide provides
foundational information for researchers interested in exploring its therapeutic potential. Further
studies are warranted to fully elucidate its mechanism of action, conduct comprehensive
structure-activity relationship analyses, and evaluate its efficacy and safety in preclinical and
clinical settings.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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